4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine

• IUPAC Name: 3-phenyl-5-piperidin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H15N3O/c1-2-4-10(5-3-1)12-15-13(17-16-12)11-6-8-14-9-7-11/h1-5,11,14H,6-9H2
• InChI Key: FRSNRGPKFYZBJA-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol
• CAS No.: 276236-96-5

Description

4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine (4-POP) is an important compound in the field of medicinal chemistry. It is a heterocyclic compound that has been used in the synthesis of various pharmaceuticals and agrochemicals. It is also used in the development of new drugs and has been studied extensively for its potential applications in the medical field. 4-POP has a wide range of uses in the laboratory and has been used as a catalyst in numerous reactions.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis and Anti-bacterial Study : Compounds related to 4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine, specifically derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, were synthesized and demonstrated moderate to significant antibacterial activity (Khalid et al., 2016).

• Antimicrobial Activity of Derivatives : Another study synthesized and evaluated 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides for antimicrobial activity, showing potential for further exploration in this field (Khalid et al., 2016).

Antifungal and Anticancer Properties

• Antifungal Agents : Novel compounds bearing resemblance to this compound, specifically 3-(1-(1-substituted piperidin-4-yl)-1H-1,2,3-triazol-4-yl)-5-substituted phenyl-1,2,4-oxadiazoles, showed significant in vitro antifungal activities, with some compounds comparable to known antifungal agents (Sangshetti & Shinde, 2011).

• Tubulin Inhibitor and Anticancer Agent : A series of 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, acting as tubulin inhibitors, were identified as a new class of antiproliferative agents, showing promise in the development of anticancer therapies (Krasavin et al., 2014).

Synthesis and Characterization

• Stereospecific Synthesis : Research on the stereospecific synthesis of related compounds, such as BMS-960, a potent and selective isoxazole-containing S1P1 receptor agonist, highlights the importance of this chemical class in the development of new pharmaceutical agents (Hou et al., 2017).

• Synthesis and Molecular Modeling : The synthesis and molecular modeling of new 1,2,4-oxadiazole derivatives, containing piperidine or pyrrolidine ring, demonstrated their strong antimicrobial activity and provided insight into the structure-activity relationship of these compounds (Krolenko et al., 2016).

Mechanism of Action

Target of Action

Similar compounds with the 1,2,4-oxadiazole moiety have been reported to target the decaprenylphosphoryl-β-d-ribose 2′-oxidase (dpre1) enzyme . This enzyme plays a crucial role in the biosynthesis of arabinans in the mycobacterial cell wall .

Mode of Action

It can be inferred that the compound likely interacts with its target enzyme, potentially inhibiting its function . This interaction could lead to changes in the biochemical processes within the cell, affecting the synthesis of the mycobacterial cell wall .

Biochemical Pathways

The compound’s interaction with the DprE1 enzyme suggests that it affects the biochemical pathways involved in the biosynthesis of arabinans in the mycobacterial cell wall . The inhibition of this pathway could lead to downstream effects such as impaired cell wall synthesis, potentially leading to the death of the mycobacterial cells .

Result of Action

Based on its potential target, it can be inferred that the compound may lead to impaired cell wall synthesis in mycobacteria, potentially causing cell death .